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Introduction

JH-X-119-01 is a potent, highly selective, and irreversible small molecule inhibitor of

Interleukin-1 Receptor-Associated Kinase 1 (IRAK1).[1][2][3][4][5][6][7] IRAK1 is a critical

serine-threonine kinase that functions as a key downstream signaling molecule for Toll-like

receptors (TLRs) and the Interleukin-1 receptor (IL-1R).[1][2][3] These pathways are

fundamental to the innate immune system, and their dysregulation is implicated in a wide range

of inflammatory diseases, autoimmune disorders, and hematological malignancies. JH-X-119-
01 covalently binds to a specific cysteine residue (C302) on IRAK1, leading to its irreversible

inhibition.[1][2][6][7] Its high selectivity for IRAK1 over other kinases, including the closely

related IRAK4, makes it a valuable tool for dissecting the specific roles of IRAK1 in immune

signaling and a promising therapeutic candidate.[1][2][5][6][7]

Mechanism of Action

Upon stimulation of TLRs (e.g., by lipopolysaccharide, LPS) or IL-1R, the adaptor protein

MyD88 is recruited, which in turn recruits IRAK4 and IRAK1 to form a signaling complex known

as the Myddosome.[2] IRAK4 phosphorylates and activates IRAK1. Activated IRAK1 then

autophosphorylates and dissociates from the complex to interact with TRAF6, leading to the

activation of downstream pathways, most notably the NF-κB and MAPK signaling cascades.

These pathways drive the transcription of pro-inflammatory cytokines and chemokines such as

TNF-α, IL-6, and IL-1β.[2] JH-X-119-01 selectively inhibits IRAK1, thereby blocking these

downstream inflammatory responses.
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Signaling Pathway of IRAK1 Inhibition by JH-X-119-
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1. Seed RAW 264.7 or
THP-1 Macrophages

2. Pre-treat with
JH-X-119-01 (10 µM)

or Vehicle

3. Incubate
(e.g., 15-120 min)

4. Stimulate with
LPS (100 ng/mL)

5. Incubate
(Time course)

6. Harvest Cells
& Supernatant

Analyze Endpoints:
- Western Blot (p-NF-κB)
- qRT-PCR (IL-6, TNFα)

- ELISA (Cytokines)

1. Acclimate Mice
(e.g., C57BL/6)

2. Administer JH-X-119-01
(5 or 10 mg/kg, i.p.)

or Vehicle

3. Induce Sepsis via
LPS Injection

(20 mg/kg, i.p.)

4. Monitor Survival,
Weight, & Clinical Score

(over 5-7 days)

5. (Optional) Collect
Blood/Tissue for

Cytokine & Histo analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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